2-({4-benzyl-5-[(4-bromophenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3,4-dichlorophenyl)acetamide

Specification

• CAS No.: 538337-04-1
• Molecular Formula: C24H19BrCl2N4O2S
• Molecular Weight: 578.3 g/mol
• IUPAC Name: 2-[[4-benzyl-5-[(4-bromophenoxy)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(3,4-dichlorophenyl)acetamide
• Standard InChI: InChI=1S/C24H19BrCl2N4O2S/c25-17-6-9-19(10-7-17)33-14-22-29-30-24(31(22)13-16-4-2-1-3-5-16)34-15-23(32)28-18-8-11-20(26)21(27)12-18/h1-12H,13-15H2,(H,28,32)
• Standard InChI Key: KHKOZGFDBXNQHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NN=C2SCC(=O)NC3=CC(=C(C=C3)Cl)Cl)COC4=CC=C(C=C4)Br

Introduction

Synthesis Methods

Triazoles can be synthesized through various methods, including cyclization reactions involving hydrazine derivatives and acylthioureas. For example, the synthesis of triazoles often involves the reaction of carboxylic acid hydrazides with isothiocyanates or a one-pot reaction starting from aromatic amines.

Similar Compounds

Similar compounds, such as 2-({4-benzyl-5-[(4-bromophenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(1-naphthyl)acetamide, have been documented and studied for their chemical properties and potential applications.

Synthesis and Characterization

These compounds are typically synthesized through multi-step reactions involving the formation of the triazole ring followed by functionalization with various groups. Characterization often involves spectroscopic methods like NMR and IR, along with mass spectrometry.

Potential Applications

While specific applications for the compound 2-({4-benzyl-5-[(4-bromophenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(3,4-dichlorophenyl)acetamide are not detailed, triazoles in general have shown promise in biomedical fields due to their biological activities.

Data Table: Similar Compounds

Compound Name	Molecular Formula	Monoisotopic Mass (Da)
2-({4-benzyl-5-[(4-bromophenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(1-naphthyl)acetamide	C28H23BrN4O2S	558.0725
2-({4-benzyl-5-[(4-bromophenoxy)methyl]-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2,5-dimethylphenyl)acetamide	C26H25BrN4O2S	537.4713